Cas no 1210824-80-8 (2-Bromo-5-nitropyrimidine)

2-Bromo-5-nitropyrimidine is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and nitro functional groups enable selective substitution reactions, making it valuable for constructing complex pyrimidine derivatives. The compound exhibits high reactivity in cross-coupling and nucleophilic aromatic substitution reactions, facilitating the synthesis of biologically active molecules. Its crystalline solid form ensures stability and ease of handling under standard laboratory conditions. With applications in agrochemicals, medicinal chemistry, and material science, 2-Bromo-5-nitropyrimidine is a critical building block for developing novel compounds with tailored properties. Its well-characterized structure and reactivity profile enhance its utility in precision synthetic workflows.

2-Bromo-5-nitropyrimidine structure

Product Name:2-Bromo-5-nitropyrimidine

CAS No:1210824-80-8

MF:C₄H₂BrN₃O₂

MW:203.981579303741

MDL:MFCD07778612

CID:859716

PubChem ID:44631870

Update Time:2025-10-14

2-Bromo-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-nitropyrimidine
- 2-bromanyl-5-nitro-pyrimidine
- ANW-49759
- CTK8B5712
- MolPort-009-197-174
- PubChem13464
- QC-6715
- RL00879
- 2-?Bromo-?5-?nitropyrimidine
- VP50108
- FCH1385449
- HC210264
- BC003751
- AX8158539
- AB0035182
- ST24027855
- X9468
- A831122
- SB60665
- SCHEMBL10113803
- DTXSID90660056
- CS-W009034
- J-508414
- 1210824-80-8
- DB-364854
- MFCD07778612
- 5-Nitro-2-bromopyrimidine
- DS-11217
- AKOS015919868
- MDL： MFCD07778612
- Inchi： 1S/C4H2BrN3O2/c5-4-6-1-3(2-7-4)8(9)10/h1-2H
- InChI Key： LTZZMWXCPNGVNJ-UHFFFAOYSA-N
- SMILES： BrC1=NC=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 202.93306
Monoisotopic Mass: 202.933
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.6
XLogP3: 1.1

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 68.92
Vapor Pressure: No data available

2-Bromo-5-nitropyrimidine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-5-nitropyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	077023-250mg	2-Bromo-5-nitropyrimidine	1210824-80-8	95%	250mg	￡56.00	2022-03-01
Fluorochem	077023-1g	2-Bromo-5-nitropyrimidine	1210824-80-8	95%	1g	￡138.00	2022-03-01
Fluorochem	077023-5g	2-Bromo-5-nitropyrimidine	1210824-80-8	95%	5g	￡412.00	2022-03-01
Fluorochem	077023-10g	2-Bromo-5-nitropyrimidine	1210824-80-8	95%	10g	￡640.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RC836-5g	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	5g	4167.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RC836-200mg	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	200mg	432.0CNY	2021-07-12
Chemenu	CM167965-1g	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	1g	$162	2021-08-05
Chemenu	CM167965-5g	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	5g	$442	2021-08-05
Chemenu	CM167965-10g	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	10g	$688	2021-08-05
Chemenu	CM167965-25g	2-Bromo-5-nitropyrimidine	1210824-80-8	97%	25g	$1389	2021-08-05